Cas no 175204-19-0 (Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate)

Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate structure
175204-19-0 structure
Product Name:Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate
CAS No:175204-19-0
MF:C22H22N2O6S2
MW:474.549883365631
CID:134001
PubChem ID:2781242
Update Time:2025-04-19

Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate
    • Benzoic acid,3,4-bis[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
    • methyl 3,4-bis[(4-methylphenyl)sulfonylamino]benzoate
    • Methyl 3,4-di[[(4-methylphenyl)sulfonyl]amino]benzoate
    • METHYL 3,4-DI{[(4-METHYLPHENYL)SULPHONYL]AMINO}BENZOATE
    • HMS558O09
    • METHYL 3,4-BIS(4-METHYLBENZENESULFONAMIDO)BENZOATE
    • Benzoic acid, 3,4-bis[[(4-methylphenyl)sulfonyl]amino]-, methyl ester
    • Benzoic acid,3,4-bis[[(4-methylphenyl)sulfonyl]amino]-,methyl ester
    • Oprea1_227236
    • methyl 3,4-di((4-methylphenyl)sulfonylamino)benzoate
    • 175204-19-0
    • FT-0628498
    • Methyl 3,4-bis[(4-methylbenzene-1-sulfonyl)amino]benzoate
    • DTXSID20381762
    • Maybridge1_006125
    • SCHEMBL7573928
    • AKOS015908749
    • Inchi: 1S/C22H22N2O6S2/c1-15-4-9-18(10-5-15)31(26,27)23-20-13-8-17(22(25)30-3)14-21(20)24-32(28,29)19-11-6-16(2)7-12-19/h4-14,23-24H,1-3H3
    • InChI Key: OZKOCMDFAIZGGZ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC1=CC(C(=O)OC)=CC=C1NS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 474.09200
  • Monoisotopic Mass: 474.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 833
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 135A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.403
  • Boiling Point: 639.7°Cat760mmHg
  • Flash Point: 340.7°C
  • Refractive Index: 1.637
  • PSA: 135.40000
  • LogP: 5.99920

Methyl 3,4-bis(4-methylphenylsulfonamido)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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